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Compound of Interest

Compound Name: 2-Methyloctanal

Cat. No.: B1594714

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyloctanal, a branched-chain aldehyde, is a significant molecule in the fields of flavor,
fragrance, and chemical synthesis. A thorough understanding of its physicochemical properties
Is paramount for its effective application, whether in the formulation of consumer products, as a
starting material in complex organic synthesis, or in toxicological and metabolic studies. This
technical guide provides a comprehensive overview of the core physicochemical characteristics
of 2-Methyloctanal, detailed experimental protocols for their determination, and logical
workflows for its synthesis and analysis.

Physicochemical Properties of 2-Methyloctanal

The following tables summarize the key quantitative physicochemical data for 2-
Methyloctanal. These values are essential for predicting its behavior in various matrices,
designing purification processes, and ensuring safe handling and storage.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CoH1s0 [1112][3]
Molecular Weight 142.24 g/mol [11[2][3]
Appearance Colorless oily liquid [2][4]
Odor Floral, rose, lily-like [2][5]
Melting Point -18°C (estimate) [2]
Boiling Point 189.85°C (estimate) [2]
Density 0.82100 to 0.82900 g/cm® @ ]
25°C
Refractive Index 1.42300 @ 14.00°C [5]
Table 2: Solubility and Partitioning Properties
Property Value Source(s)
Solubility in Water Insoluble [2][4]
Solubility in Organic Solvents Soluble in alcohol and oils [2][4]
LogP (Octanol-Water Partition
Coefficient) 338 [2lie]
Table 3: Safety and Handling Properties
Property Value Source(s)
Flash Point 156.00 °F (68.89 °C) (TCC) [5]

Vapor Pressure

0.759000 mm/Hg @ 25.00 °C [6]

Autoignition Temperature

Not determined

Oral LD50 (rat)

> 5000 mg/kg

[5]

Dermal LD50 (rabbit)

> 5000 mg/kg

[5]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://phillysim.org/newmanual/exp5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyloctanal
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://phillysim.org/newmanual/exp5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyloctanal
https://phillysim.org/newmanual/exp5.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://phillysim.org/newmanual/exp5.pdf
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://phillysim.org/newmanual/exp5.pdf
https://phillysim.org/newmanual/exp5.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://phillysim.org/newmanual/exp5.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://phillysim.org/newmanual/exp5.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://phillysim.org/newmanual/exp5.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The determination of the physicochemical properties of 2-Methyloctanal relies on standardized
experimental methodologies. The following protocols are based on internationally recognized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD), and common laboratory practices.

Determination of Boiling Point (OECD TG 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
atmospheric pressure.

Methodology: Ebulliometer Method

e Apparatus: An ebulliometer equipped with a condenser, a thermometer, and a heating mantle
is used.

e Procedure: a. A sample of 2-Methyloctanal is placed in the boiling flask of the ebulliometer.
b. The liquid is heated, and the temperature is monitored. c. The temperature at which the
liquid boils and the vapor temperature remains constant is recorded as the boiling point.

o Data Analysis: The observed boiling point is corrected to standard atmospheric pressure
(101.325 kPa).

Determination of Density (OECD TG 109)
Density is the mass of a substance per unit volume.

Methodology: Oscillating U-Tube Method

o Apparatus: A digital density meter with an oscillating U-tube is employed.

e Procedure: a. The instrument is calibrated using two substances of known density (e.g., dry
air and distilled water). b. A sample of 2-Methyloctanal is introduced into the U-tube. c. The
instrument measures the oscillation period of the tube filled with the sample, which is related
to its density.
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» Data Analysis: The density is calculated by the instrument's software based on the
calibration and the measured oscillation period.

Determination of Refractive Index (OECD TG 107)

The refractive index is the ratio of the velocity of light in a vacuum to its velocity in the
substance.

Methodology: Refractometer Method
o Apparatus: An Abbé refractometer with a temperature-controlled prism is used.

e Procedure: a. The refractometer is calibrated using a standard of known refractive index. b. A
few drops of 2-Methyloctanal are placed on the prism of the refractometer. c. The
instrument is adjusted to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs. d. The refractive index is read from the instrument's scale.

o Data Analysis: The measurement is performed at a specified temperature, typically 20°C or
25°C.

Determination of Solubility in Water (OECD TG 105)

Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given
temperature.

Methodology: Flask Method

e Procedure: a. An excess amount of 2-Methyloctanal is added to a known volume of distilled
water in a flask. b. The flask is agitated at a constant temperature for a sufficient period to
reach equilibrium (typically 24-48 hours). c. The mixture is then centrifuged or filtered to
separate the undissolved portion. d. The concentration of 2-Methyloctanal in the aqueous
phase is determined by a suitable analytical method, such as gas chromatography (GC).

» Data Analysis: The solubility is expressed in grams per liter (g/L) or milligrams per liter
(mgl/L).

Synthesis and Analysis Workflows
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The following diagrams illustrate generalized workflows for the synthesis and analysis of 2-
Methyloctanal.
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Caption: Generalized workflow for the synthesis of 2-Methyloctanal.
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Caption: Generalized workflow for the analysis of 2-Methyloctanal using Gas

Chromatography.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of 2-Methyloctanal. The presented data and experimental protocols are essential for
researchers and professionals working with this compound. Adherence to standardized
methodologies ensures the generation of reliable and reproducible data, which is critical for
scientific advancement and product development. The provided workflows offer a logical
framework for the synthesis and analytical characterization of 2-Methyloctanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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